Cas no 4475-95-0 (2-Amino-2-methylbutanenitrile)

• Product Name: 2-Amino-2-methylbutanenitrile
• CAS No: 4475-95-0
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• MDL: MFCD09813645
• CID: 329604
• PubChem ID: 15576830
• Update Time: 2025-11-01

2-Amino-2-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-methylbutanenitrile
• 2-Amino-2-methyl-butyronitrile
• Butanenitrile,2-amino-2-methyl-
• 2-Amino-2-methylbutannitrile
• 2-Amino-2-Methylbutyronitrile
• DL-isovaline nitrile
• 1-Cyano-1-methylpropylamine
• Isovalinonitrile
• dimethyl-aminopropionitrile
• JCLSEQJEXYHVTC-UHFFFAOYSA-N
• SY026944
• AK119556
• ST2416331
• Z4767
• NS00031456
• Butanenitrile, 2-amino-2-methyl-
• AS-59714
• EINECS 224-752-6
• O96C083460
• UNII-O96C083460
• EN300-58196
• 4475-95-0
• Vazo 67 aminonitrile
• CS-W003650
• J205.859F
• AB00999777-01
• Q27285506
• MFCD09813645
• AKOS000148813
• DTXSID9027572
• Butyronitrile, 2-amino-2-methyl-
• 2-AMINO-2-METHYL-BUTANE NITRILE
• DB-227187
• DTXCID607572

• MDL： MFCD09813645
• Inchi： 1S/C5H10N2/c1-3-5(2,7)4-6/h3,7H2,1-2H3
• InChI Key： JCLSEQJEXYHVTC-UHFFFAOYSA-N
• SMILES： NC(C#N)(C)CC

Computed Properties

• Exact Mass: 98.08440
• Monoisotopic Mass: 98.084398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2

Experimental Properties

• Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 87.5-88.5 ºC (55 Torr)
• Flash Point: 53.8±22.6 ºC,
• Refractive Index: 1.4302 (589.3 nm 20 ºC)
• Solubility: Dissolution (67 g/l) (25 º C),
• PSA: 49.81000
• LogP: 1.33768

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Amino-2-methylbutanenitrile

2-Amino-2-methylbutanenitrile (CAS No. 4475-95-0): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

2-Amino-2-methylbutanenitrile (CAS No. 4475-95-0) is a compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique properties and potential applications. This article aims to provide a comprehensive overview of 2-Amino-2-methylbutanenitrile, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-Amino-2-methylbutanenitrile is an organic compound with the molecular formula C₅H₁₁N₂. It consists of a five-carbon backbone with a methyl group and a cyano group attached to the second carbon, and an amino group also attached to the second carbon. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The compound is typically a colorless liquid with a characteristic odor. It is soluble in water and many organic solvents, making it versatile for various chemical reactions and applications.

Synthesis Methods

The synthesis of 2-Amino-2-methylbutanenitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methylbutyronitrile with ammonia or an amine derivative. Another approach involves the cyanation of 2-amino-2-methylbutane using a suitable cyanating agent. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as the use of catalytic systems that minimize waste and energy consumption.

Biological Activities and Applications

2-Amino-2-methylbutanenitrile has been studied for its potential biological activities, particularly in the context of drug discovery and development. Research has shown that this compound can exhibit various biological effects, including anti-inflammatory, analgesic, and neuroprotective properties. These activities are attributed to its ability to interact with specific biological targets, such as enzymes and receptors.

In one recent study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 2-Amino-2-methylbutanenitrile. The results demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases. Another study published in Bioorganic & Medicinal Chemistry Letters explored the analgesic properties of 2-Amino-2-methylbutanenitrile. The findings indicated that the compound exhibited significant pain-relieving effects in animal models, making it a promising candidate for further development as an analgesic drug.

Clinical Trials and Safety Considerations

The potential therapeutic applications of 2-Amino-2-methylbutanenitrile have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess the safety and efficacy of this compound. These studies have generally reported favorable results, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety profile and determine optimal dosing regimens.

In addition to its therapeutic potential, 2-Amino-2-methylbutanenitrile has also been explored for its use as a building block in organic synthesis. Its unique chemical structure makes it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. This versatility has led to its widespread use in academic research laboratories and industrial settings.

Current Research Trends and Future Directions

The field of chemical biology continues to evolve rapidly, driven by advances in synthetic chemistry, molecular biology, and computational methods. Recent research has focused on optimizing the synthesis methods for 2-Amino-2-methylbutanenitrile, improving its yield and purity while reducing environmental impact. Additionally, efforts are underway to identify novel derivatives of this compound with enhanced biological activities or improved pharmacokinetic properties.

In conclusion, 2-Amino-2-methylbutanenitrile (CAS No. 4475-95-0) is a versatile compound with significant potential in both chemical research and pharmaceutical development. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive target for further investigation. As research continues to advance, it is likely that new applications for this compound will be discovered, contributing to the advancement of science and medicine.